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Compound of Interest

Compound Name: Propyl 3-hydroxybenzoate

CAS No.: 38567-05-4

Cat. No.: B2375093 Get Quote

Executive Summary
Propyl 3-hydroxybenzoate (the meta-isomer of propylparaben) requires strict adherence to

organic waste protocols.[1] Unlike its common para-isomer counterpart, this compound is

frequently used as a research intermediate, requiring specific attention to purity and isomer-

specific hazards.[1]

Core Directive:ZERO DRAIN DISPOSAL. Under no circumstances should this compound be

discharged into municipal or laboratory sink drains.[1] Its low water solubility and potential

aquatic toxicity necessitate disposal via high-temperature incineration.[1]

Chemical Identification & Hazard Profile
Effective disposal begins with precise identification.[1] Do not confuse this compound with

Propyl 4-hydroxybenzoate (Propylparaben).[1]
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Parameter Specification

Chemical Name Propyl 3-hydroxybenzoate

CAS Number 38567-05-4

Molecular Formula C₁₀H₁₂O₃

Molecular Weight 180.20 g/mol

Physical State White to off-white crystalline powder

Solubility
Low in water; Soluble in alcohols (ethanol,

methanol) and ethers

GHS Hazard Classification
Based on isomer analogs and functional group analysis:

Signal Word:WARNING

H302: Harmful if swallowed.[1][2]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1][3]

H412: Harmful to aquatic life with long-lasting effects.[1][4]

Waste Characterization & Segregation
Proper segregation prevents dangerous chemical reactions in the waste stream.[5] Propyl 3-
hydroxybenzoate is a phenolic ester; it is stable but reactive under specific conditions.[1]

Compatibility Matrix
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Substance Class Compatibility Status Action/Risk

Strong Oxidizers INCOMPATIBLE

Risk of exothermic

reaction/fire.[1] Keep separate

from nitrates, perchlorates, and

permanganates.[1]

Strong Bases INCOMPATIBLE

Hydrolysis risk.[1][4]

Exothermic decomposition to

3-hydroxybenzoate salts and

propanol.[1]

Organic Solvents COMPATIBLE

Can be co-mingled with non-

halogenated organic solvents

(e.g., acetone, ethanol) for

incineration.[1]

Aqueous Streams RESTRICTED

Do not mix with large volumes

of water; precipitation will

occur, creating sludge.[1]

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance)
Use this for expired inventory or spilled powder.[1]

Containment: Transfer the solid material into a wide-mouth high-density polyethylene

(HDPE) or glass jar.

Labeling: Affix a hazardous waste label. Clearly mark:

"Hazardous Waste - Solid"[1]

"Propyl 3-hydroxybenzoate"[1][6][7][8]

"Toxic / Irritant"[1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://m.chemicalbook.com/ProductChemicalPropertiesCB0176673_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB0176673_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB0176673_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC131590050&productDescription=PROPYL+P-HYDROXYBENZOATE+5G&vendorId=VN00032119&countryCode=US&language=en
https://m.chemicalbook.com/ProductChemicalPropertiesCB0176673_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB0176673_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB0176673_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB0176673_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB0176673_EN.htm
https://www.benchchem.com/product/b2375093?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB0176673_EN.htm
https://www.chemscene.com/product/38567-05-4.html
https://pubchem.ncbi.nlm.nih.gov/compound/Propyl-3-hydroxybenzoate
https://www.merckmillipore.com/AR/en/product/msds/MDA_CHEM-820599
https://m.chemicalbook.com/ProductChemicalPropertiesCB0176673_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2375093?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Secondary Containment: Place the sealed jar into a secondary bin to prevent accidental

breakage.

Disposal Path: Route to High-Temperature Incineration via your facility's EHS hazardous

waste contractor.[1]

Protocol B: Liquid Waste (Solutions)
Use this for reaction mixtures or mother liquors.[1]

Solvent Check: Verify the solvent system.[1]

If Non-Halogenated (e.g., Ethanol, Ethyl Acetate):[1] Combine with Stream A (Organic

Non-Halogenated).[1]

If Halogenated (e.g., DCM, Chloroform): Combine with Stream B (Organic Halogenated).

[1]

Concentration Limit: If the concentration of Propyl 3-hydroxybenzoate exceeds 10%,

ensure the waste container is rated for phenolic compounds.

pH Adjustment: Ensure the solution pH is neutral (6-8). Acidic or basic solutions should be

neutralized to prevent degradation of the waste container or unexpected off-gassing.

Disposal Path: Route to Chemical Incineration (Fuel Blending).

Spill Response & Cleanup Workflow
Immediate Action: Isolate the area. Don PPE (Nitrile gloves, safety goggles, lab coat).[1] Use a

P95/N95 dust mask if powder is aerosolized.[1]
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Figure 1: Decision logic for immediate spill response, prioritizing dust suppression for solids.

Waste Stream Decision Logic
This workflow ensures compliance with RCRA and local environmental standards by routing the

chemical to the correct destruction method.
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Figure 2: Waste stream segregation logic ensuring correct incineration protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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